4-Dechloro-4-(4-chlorophenyl) Loperamide
Overview
Description
4-Dechloro-4-(4-chlorophenyl) Loperamide is an impurity of the antidiarrheal agent, Loperamide . It is also known as Loperamide Hydrochloride Imp. A (EP), Loperamide Imp. A (EP), 4- [4- (4’-Chlorobip .
Molecular Structure Analysis
The molecular formula of 4-Dechloro-4-(4-chlorophenyl) Loperamide is C35H37ClN2O2 . Its molecular weight is 553.13 .Physical And Chemical Properties Analysis
The molecular weight of 4-Dechloro-4-(4-chlorophenyl) Loperamide is 553.13 . Its molecular formula is C35H37ClN2O2 .Scientific Research Applications
Application in Pharmaceutical Analysis
Specific Scientific Field
Comprehensive and Detailed Summary of the Application
Loperamide Impurity A, also known as Loperamide Hydrochloride, is commonly used in pharmaceutical analysis. It is often used as a standard in the quality control of pharmaceutical products . The compound is used to determine the presence of loperamide in pharmaceutical products .
Detailed Description of the Methods of Application or Experimental Procedures
A spectrophotometric technique has been presented for determining the presence of loperamide hydrochloride . The approach involves forming an ion-pair association complex with rose Bengal (RB), which results in a colored product that is analyzed spectrophotometrically at 568 nm . The validity of Beer’s law was established in the range of 0.5–10 μg/L . The conditions for the method were optimized, and the technique was successfully used to analyze the drug in both pure form and dosage forms .
Thorough Summary of the Results or Outcomes Obtained
The study establishes a low limit of detection of 0.025 and a limit of quantification of 0.082 . The method provides a reliable and sensitive approach for the determination of loperamide hydrochloride in pharmaceutical formulations and can be used as an alternative to other analytical methods . The results demonstrate the potential for using this method in routine quality control analysis .
Application in Orodispersible Tablet Formulation
Specific Scientific Field
Comprehensive and Detailed Summary of the Application
Loperamide Impurity A has been used in the formulation of orodispersible tablets (ODTs). The main goal was to increase the adherence to treatment of diseases which occur with diarrhea in soldiers who are exposed to diverse kinds of hostile environments .
Detailed Description of the Methods of Application or Experimental Procedures
The optimized orally disintegrating tablets were prepared by the direct compression method from galenic development to the industrial scale technique . The manufactured ODTs complied with the pharmacopeia guidelines regarding hardness, weight variation, thickness, friability, drug content, wetting time, percentage of water absorption, disintegration time, and in vitro dissolution profile .
Thorough Summary of the Results or Outcomes Obtained
The results show that loperamide HCl ODT offers a rapid beginning of action and improvement in the bioavailability of poorly absorbed drugs . Drug compatibility with excipients was checked by DSC, FTIR, and SEM studies .
Application in Treatment of Diarrhea
Specific Scientific Field
Comprehensive and Detailed Summary of the Application
Loperamide Impurity A, also known as Loperamide Hydrochloride, is a drug used for treating gastroenteritis, inflammatory bowel disease, and short bowel syndrome . It is used to decrease the frequency of diarrhea . Loperamide is an opioid-receptor agonist .
Detailed Description of the Methods of Application or Experimental Procedures
Loperamide Hydrochloride is indicated for the control and symptomatic relief of acute nonspecific diarrhea in patients 2 years of age and older and of chronic diarrhea in adults associated with inflammatory bowel disease .
Thorough Summary of the Results or Outcomes Obtained
The use of Loperamide Hydrochloride has been shown to effectively control and provide symptomatic relief for both acute nonspecific diarrhea and chronic diarrhea associated with inflammatory bowel disease .
Application in Quality Control of Pharmaceutical Products
Specific Scientific Field
Pharmaceutical Quality Control
Comprehensive and Detailed Summary of the Application
Loperamide Hydrochloride is used in the quality control of pharmaceutical products. It is used as a standard to determine the presence of loperamide in pharmaceutical products .
Detailed Description of the Methods of Application or Experimental Procedures
The method involves forming an ion-pair association complex with rose Bengal (RB), which results in a colored product that is analyzed spectrophotometrically at 568 nm . The validity of Beer’s law was established in the range of 0.5–10 μg/L .
Thorough Summary of the Results or Outcomes Obtained
The study establishes a low limit of detection of 0.025 and a limit of quantification of 0.082 . The method provides a reliable and sensitive approach for the determination of loperamide hydrochloride in pharmaceutical formulations .
Application in Military Medicine
Specific Scientific Field
Comprehensive and Detailed Summary of the Application
Loperamide Hydrochloride has been used in the formulation of orodispersible tablets (ODTs) for soldiers who are exposed to diverse kinds of hostile environments . The main goal was to increase the adherence to treatment of diseases which occur with diarrhea .
Detailed Description of the Methods of Application or Experimental Procedures
The optimized orally disintegrating tablets were prepared by the direct compression method . The manufactured ODTs complied with the pharmacopeia guidelines regarding hardness, weight variation, thickness, friability, drug content, wetting time, percentage of water absorption, disintegration time, and in vitro dissolution profile .
properties
IUPAC Name |
4-[4-[4-(4-chlorophenyl)phenyl]-4-hydroxypiperidin-1-yl]-N,N-dimethyl-2,2-diphenylbutanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H37ClN2O2/c1-37(2)33(39)35(30-9-5-3-6-10-30,31-11-7-4-8-12-31)23-26-38-24-21-34(40,22-25-38)29-17-13-27(14-18-29)28-15-19-32(36)20-16-28/h3-20,40H,21-26H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYFNODUPEBZSRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C(CCN1CCC(CC1)(C2=CC=C(C=C2)C3=CC=C(C=C3)Cl)O)(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H37ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
553.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Dechloro-4-(4-chlorophenyl) Loperamide | |
CAS RN |
1391052-94-0 |
Source
|
| Record name | 4-Dechloro-4-(4-chlorophenyl) loperamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1391052940 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-DECHLORO-4-(4-CHLOROPHENYL) LOPERAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O0JEK28Z5J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-[4-(2-Azidotetrahydro-3-Methyl-5-oxo-2-furanyl)phenyl]hydrazinylidene]propanedinitrile](/img/structure/B601738.png)
![Lidocaine Impurity 2 (2-[(Diethylcarbamoyl)amino]-N, N-Diethylacetamide)](/img/no-structure.png)
